Cas no 2023115-69-5 (4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one)

• Product Name: 4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one
• CAS No: 2023115-69-5
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5916093
• PubChem ID: 165788254
• Update Time: 2025-05-24

4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one
• 2023115-69-5
• EN300-1127703
• 4-cyclobutyl-2-[(dimethylamino)methylidene]cyclohexan-1-one

• Inchi： 1S/C13H21NO/c1-14(2)9-12-8-11(6-7-13(12)15)10-4-3-5-10/h9-11H,3-8H2,1-2H3/b12-9-
• InChI Key： YJHFKXXULSYAFT-XFXZXTDPSA-N
• SMILES： O=C1/C(=C\N(C)C)/CC(CC1)C1CCC1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one

4-Cyclobutyl-2-(Dimethylamino)methylidenecyclohexan-1-One: A Comprehensive Overview

4-Cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one (CAS No. 2023115-69-5) is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a cyclobutyl group and a dimethylamino methylidene substituent, exhibits intriguing properties that make it a subject of extensive research. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of 4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one is notable for its combination of a cyclobutane ring fused to a cyclohexenone moiety. The presence of the dimethylamino group introduces significant steric and electronic effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in various chemical reactions and biological systems.

One of the most fascinating aspects of this compound is its potential in drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules. For instance, studies published in 2023 have demonstrated that 4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one can serve as a versatile building block for constructing complex heterocyclic frameworks. These frameworks are crucial in developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, the preparation of 4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one involves multi-step reactions that require precise control over reaction conditions. A popular approach involves the cyclization of appropriately substituted alkenes under acidic or basic conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing yield rates.

The application of 4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one extends beyond pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in organic electronics. For example, researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate charge transport within device architectures.

From an environmental perspective, understanding the degradation pathways of 4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to model the compound's behavior under various environmental conditions. These findings suggest that while the compound is relatively stable under normal conditions, it undergoes specific degradation mechanisms when exposed to UV light or microbial activity.

In conclusion, 4-cyclobutyl-2-(dimethylamino)methylidenecyclohexan-1-one (CAS No. 2023115-69-5) stands as a testament to the ingenuity and progress in modern organic chemistry. Its diverse applications, coupled with ongoing research into its properties and behaviors, ensure that this compound will remain a focal point for scientists across multiple disciplines for years to come.